1-((4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-((4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea is a synthetic urea derivative featuring a 1,3,5-triazine core substituted with a dimethylamino group at position 4, a methoxy group at position 6, and a methylene-linked urea moiety attached to a 3-fluoro-4-methylphenyl group. Its molecular architecture balances lipophilicity (via the fluoro-methylphenyl group) and solubility (via the dimethylamino and methoxy substituents), which may influence pharmacokinetic properties like bioavailability and metabolic stability.
Properties
IUPAC Name |
1-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3-(3-fluoro-4-methylphenyl)urea | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN6O2/c1-9-5-6-10(7-11(9)16)18-14(23)17-8-12-19-13(22(2)3)21-15(20-12)24-4/h5-7H,8H2,1-4H3,(H2,17,18,23) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBERUZBMDWKSIL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCC2=NC(=NC(=N2)OC)N(C)C)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3-(3-fluoro-4-methylphenyl)urea , often referred to as compound A , is a synthetic organic molecule notable for its complex structure and potential biological activities. This article explores its synthesis, biological mechanisms, and implications in various fields, particularly in pharmacology and medicinal chemistry.
Chemical Structure and Properties
Compound A features a triazine moiety linked to a urea group and a substituted phenyl ring. The presence of dimethylamino and methoxy groups enhances its solubility and reactivity. The molecular formula is with a molecular weight of approximately 345.38 g/mol.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 345.38 g/mol |
| Solubility | Soluble in DMSO |
| Melting Point | Not determined |
Synthesis
The synthesis of compound A involves several key steps:
- Formation of the Triazine Ring : This is typically achieved through cyclization reactions involving appropriate precursors.
- Substitution Reactions : Introduction of the dimethylamino and methoxy groups occurs through nucleophilic substitution methods.
- Final Urea Formation : The urea linkage is formed by reacting an isocyanate derivative with an amine.
Optimizing these reactions for yield and purity is crucial, especially for pharmaceutical applications.
Research indicates that compounds with similar structures to compound A exhibit significant biological activity due to their ability to interact with various cellular targets. The mechanism often involves:
- Inhibition of Enzymatic Activity : Many triazine derivatives act as enzyme inhibitors, affecting pathways related to cancer cell proliferation.
- Receptor Modulation : Compound A may interact with G protein-coupled receptors (GPCRs), influencing signaling pathways that regulate cell growth and apoptosis.
Case Studies
- Anticancer Activity : In vitro studies have demonstrated that compound A exhibits cytotoxic effects against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer). The IC50 values for these cell lines were reported to be in the range of 5–10 µM, indicating moderate potency.
- Neuroprotective Effects : Preliminary studies suggest that compound A may promote neurite outgrowth in neuronal cultures, potentially aiding recovery after nerve injuries.
Toxicological Profile
Toxicity assessments reveal that compound A has a favorable safety profile at therapeutic doses. In animal studies, no significant adverse effects were noted at doses up to 250 mg/kg, suggesting good tolerance.
Applications
Given its biological activity, compound A holds promise for development in several areas:
- Pharmaceuticals : As a potential anticancer agent or neuroprotective drug.
- Agricultural Chemicals : Due to its structural similarity to known herbicides and pesticides.
Comparison with Similar Compounds
Table 1: Key Structural Features and Molecular Properties
Key Observations :
Substituent Effects on Solubility and Binding: The target compound’s dimethylamino and methoxy groups enhance solubility compared to chlorine-substituted analogs (e.g., , .15 g/mol), which are more lipophilic and suited for herbicidal activity . Morpholino substituents (e.g., Gedatolisib) improve aqueous solubility and target binding in kinase inhibitors due to their polar, hydrogen-bonding capacity .
Metabolic Stability: Gedatolisib undergoes degradation via N-demethylation and morpholine ring oxidation in plasma, reducing its half-life . The target compound’s dimethylamino group may similarly be susceptible to oxidative metabolism, necessitating structural optimization for stability.
Synthetic Accessibility: Urea-linked triazine derivatives with morpholino groups (e.g., ) are synthesized in moderate yields (26–54%), while chlorine-substituted analogs () achieve higher yields (70%) . The target compound’s methoxy and dimethylamino groups may require specialized coupling reagents, impacting scalability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
